Cas no 1248703-88-9 (2-amino-3-(oxolan-3-yl)propanoic acid)

• Product Name: 2-amino-3-(oxolan-3-yl)propanoic acid
• CAS No: 1248703-88-9
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD14691662
• CID: 1040000
• PubChem ID: 54595246
• Update Time: 2025-07-19

2-amino-3-(oxolan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(tetrahydrofuran-3-yl)propanoic acid
• 2-amino-3-(oxolan-3-yl)propanoic acid
• AK-95340
• ANW-75252
• EN300-85860
• KB-227470
• MolPort-013-106-094
• MFCD14691662
• YZB70388
• 3-Oxolan-3-ylalanine
• 2-Amino-3-(tetrahydrofuran-3-yl)propanoicacid
• CS-0443519
• DTXSID00712419
• 1248703-88-9
• SCHEMBL25660415
• AKOS010819177
• DB-329852
• A890348
• 3-Furanpropanoic acid, alpha-aminotetrahydro-
• AS-38615
• SY278992

• MDL： MFCD14691662
• Inchi： 1S/C7H13NO3/c8-6(7(9)10)3-5-1-2-11-4-5/h5-6H,1-4,8H2,(H,9,10)
• InChI Key： OTUZUAJROYEUAS-UHFFFAOYSA-N
• SMILES： O1CCC(C1)CC(C(=O)O)N

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-(oxolan-3-yl)propanoic acid

Introduction to 2-amino-3-(oxolan-3-yl)propanoic acid (CAS No: 1248703-88-9)

2-amino-3-(oxolan-3-yl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. With the CAS number 1248703-88-9, this compound represents a fascinating derivative of propanoic acid, incorporating an amino group and an oxolane ring, which together contribute to its distinct chemical behavior and reactivity. The oxolane moiety, also known as a furan ring with an oxygen atom, introduces a cyclic structure that can influence the compound's solubility, stability, and interactions with biological targets.

The synthesis and characterization of 2-amino-3-(oxolan-3-yl)propanoic acid have been subjects of extensive research, particularly in the development of novel therapeutic agents. The presence of both an amino group and a carboxylic acid group makes this compound a versatile intermediate in peptide mimetics and protease inhibitors. In recent years, there has been growing interest in using such derivatives as scaffolds for drug discovery, owing to their ability to mimic natural amino acids while offering additional functional handles for chemical modification.

One of the most compelling aspects of 2-amino-3-(oxolan-3-yl)propanoic acid is its potential application in the design of enzyme inhibitors. The oxolane ring can serve as a rigid scaffold that mimics the transition state or binding pocket of target enzymes, thereby enhancing binding affinity. This property has been exploited in the development of inhibitors for various therapeutic targets, including proteases and kinases. For instance, recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain proteases involved in inflammatory pathways, suggesting their potential as lead compounds for anti-inflammatory drugs.

The structural features of 2-amino-3-(oxolan-3-yl)propanoic acid also make it an attractive candidate for use in peptidomimetic chemistry. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The oxolane ring can replace certain peptide bonds or side chains, providing stability and improved pharmacokinetic properties. Researchers have reported the use of this compound in synthesizing peptidomimetics targeting bacterial infections, where the oxolane moiety enhances resistance to proteolytic degradation.

In addition to its role in enzyme inhibition and peptidomimetic design, 2-amino-3-(oxolan-3-yl)propanoic acid has shown promise in materials science applications. The unique combination of functional groups allows for the creation of polymers with tailored properties. For example, researchers have explored its use in synthesizing biodegradable polymers that incorporate both amino and carboxylic acid functionalities. These polymers exhibit favorable biocompatibility and degradation profiles, making them suitable for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

The chemical synthesis of 2-amino-3-(oxolan-3-yl)propanoic acid involves multi-step reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the reaction of glycolic acid derivatives with aziridines or epoxides under controlled conditions. The introduction of the oxolane ring typically involves cyclization reactions that require precise temperature control and catalyst selection. Advances in synthetic methodologies have enabled more efficient production processes, allowing researchers to access larger quantities of this compound for further study.

From a biochemical perspective, 2-amino-3-(oxolan-3-yl)propanoic acid has been investigated for its interactions with biological macromolecules. Studies have shown that it can act as a substrate or inhibitor for certain enzymes, depending on its structural modifications. For example, modifications at the amino or carboxylic acid groups can alter its reactivity and binding affinity. These findings highlight the importance of structure-function relationships in designing bioactive molecules.

The pharmacological potential of 2-amino-3-(oxolan-3-yl)propanoic acid has also been explored in preclinical models. In vitro studies have demonstrated its ability to modulate various biological pathways, including those involved in inflammation and cell proliferation. While these findings are promising, further research is needed to fully elucidate its mechanisms of action and therapeutic efficacy. Preclinical trials are underway to evaluate its safety and efficacy in animal models before potential human testing.

The industrial significance of 2-amino-3-(oxolan-3-yl)propanoic acid lies in its versatility as a building block for more complex molecules. Its unique structural features make it suitable for diverse applications across multiple industries, including pharmaceuticals, agrochemicals, and materials science. As synthetic chemistry continues to evolve, new methods for producing this compound will likely emerge, further expanding its utility.

In conclusion,2-amino-3-(oxolan-3-yloxy）propanoic acid (CAS No: 1248703 - 88 - 9) is a multifaceted compound with significant potential in drug discovery，biomaterials，and other scientific fields。 Its unique structure，functional groups，and synthetic accessibility make it a valuable tool for researchers seeking innovative solutions。 As our understanding of its properties grows，so too will its applications，contributing to advancements across multiple disciplines。